Cas no 946345-60-4 (3-chloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• CAS No: 946345-60-4
• MF: C₁₆H₁₄ClN₃O₃S₂
• MW: 395.88365983963
• CID: 6321771
• PubChem ID: 16905803
• Update Time: 2025-08-05

3-chloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• AKOS024642217
• 3-chloro-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide
• 3-chloro-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
• 946345-60-4
• 3-chloro-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]benzenesulfonamide
• F2343-0054

• Inchi： 1S/C16H14ClN3O3S2/c17-12-3-1-4-13(11-12)25(22,23)18-8-9-20-16(21)7-6-14(19-20)15-5-2-10-24-15/h1-7,10-11,18H,8-9H2
• InChI Key： IXDMYVFGHYWOOI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NCCN1C(C=CC(C2=CC=CS2)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 395.0165114g/mol
• Monoisotopic Mass: 395.0165114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on 3-chloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide

Comprehensive Analysis of 3-chloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide (CAS No. 946345-60-4)

The compound 3-chloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide (CAS No. 946345-60-4) is a sulfonamide derivative with a unique heterocyclic structure, combining a thiophene ring and a pyridazine core. Its molecular architecture makes it a subject of interest in medicinal chemistry and drug discovery, particularly for targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential in therapeutic applications, driven by the growing demand for novel small-molecule inhibitors in treating chronic diseases.

In recent years, the scientific community has focused on sulfonamide-based compounds due to their versatility in pharmacological activities. The presence of the thiophene moiety in this molecule enhances its bioavailability and binding affinity, making it a candidate for structure-activity relationship (SAR) studies. With the rise of computational chemistry and AI-driven drug design, this compound has been scrutinized for its molecular docking potential against various biological targets, aligning with trends in personalized medicine.

The pyridazine scaffold in 3-chloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide is notable for its role in kinase inhibition, a hot topic in cancer research. As kinase inhibitors dominate oncology pipelines, this compound’s electrophilic properties and hydrogen-bonding capacity are under investigation for targeted therapy. Additionally, its chlorobenzene segment contributes to lipophilicity, a critical factor in blood-brain barrier penetration—a recurring theme in neurodegenerative disease research.

From a synthetic chemistry perspective, the compound’s multi-step synthesis involves Pd-catalyzed cross-coupling and sulfonylation reactions, reflecting advancements in green chemistry. Laboratories are optimizing its production to minimize environmental impact, responding to the sustainability demands of the pharmaceutical industry. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a priority for regulatory compliance in preclinical development.

Beyond drug development, this sulfonamide derivative is studied for its material science applications, such as organic semiconductors, leveraging its conjugated π-system. The integration of heterocyclic compounds in optoelectronics is a trending interdisciplinary field, bridging chemistry and nanotechnology. Such versatility ensures that 3-chloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide remains relevant across multiple high-impact research areas.

In conclusion, CAS No. 946345-60-4 exemplifies the convergence of traditional medicinal chemistry and cutting-edge technology. Its structural complexity and functional diversity position it as a valuable entity for academic research and industrial innovation, addressing pressing challenges in healthcare and advanced materials.